Cas no 2172133-25-2 (2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)methylpentanoic acid)

• Product Name: 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)methylpentanoic acid
• CAS No: 2172133-25-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6422007
• PubChem ID: 165808546
• Update Time: 2025-10-28

2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)methylpentanoic acid
• 2-[(2-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)methyl]pentanoic acid
• EN300-1483578
• 2172133-25-2

• Inchi： 1S/C28H34N2O5/c1-2-8-19(26(32)33)16-29-25(31)15-28(13-7-14-28)18-30-27(34)35-17-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,19,24H,2,7-8,13-18H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： ALWDHYWAIBAVNI-UHFFFAOYSA-N
• SMILES： O=C(CC1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1)NCC(C(=O)O)CCC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)methylpentanoic acid

Research Briefing on 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)methylpentanoic acid (CAS: 2172133-25-2)

In recent years, the compound 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)methylpentanoic acid (CAS: 2172133-25-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclobutyl moiety makes it a versatile intermediate in solid-phase peptide synthesis (SPPS).

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its physicochemical properties. Researchers have also investigated its stability under various conditions, which is critical for its application in large-scale pharmaceutical production.

One of the key findings from the latest research is the compound's role in facilitating the synthesis of constrained peptides. These peptides, which incorporate rigid structural elements like cyclobutyl rings, exhibit improved bioavailability and target specificity compared to their linear counterparts. This has opened new avenues for the development of peptide-based drugs targeting diseases such as cancer, metabolic disorders, and infectious diseases.

Furthermore, the compound's compatibility with Fmoc-based SPPS protocols has been demonstrated, making it a valuable tool for medicinal chemists. Its ability to introduce cyclobutyl constraints into peptide backbones has been particularly noteworthy, as it allows for the modulation of peptide conformation and interaction with biological targets. Recent publications have highlighted its use in the synthesis of peptidomimetics and macrocyclic peptides, which are increasingly important in drug discovery.

In conclusion, 2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)methylpentanoic acid (CAS: 2172133-25-2) represents a promising building block in the field of peptide therapeutics. Its unique structural attributes and compatibility with standard synthetic protocols make it a valuable asset for researchers aiming to develop next-generation peptide-based drugs. Ongoing research is expected to further elucidate its potential applications and optimize its use in pharmaceutical development.